![molecular formula C12H15FN2O2 B2432983 (6-Ethoxypyridin-3-yl)(3-(fluoromethyl)azetidin-1-yl)methanone CAS No. 2034307-64-5](/img/structure/B2432983.png)
(6-Ethoxypyridin-3-yl)(3-(fluoromethyl)azetidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(6-Ethoxypyridin-3-yl)(3-(fluoromethyl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C12H15FN2O2 and its molecular weight is 238.262. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Cholesterol Absorption Inhibition
A study by Rosenblum et al. (1998) details the discovery of a compound, closely related to the structure of (6-Ethoxypyridin-3-yl)(3-(fluoromethyl)azetidin-1-yl)methanone, as a potent inhibitor of intestinal cholesterol absorption. This compound, SCH 58235, was specifically designed to enhance activity and block sites of potential detrimental metabolic oxidation, showing remarkable efficacy in reducing liver cholesteryl esters in cholesterol-fed hamsters (Rosenblum et al., 1998).
Ligand Exchange Reactions
Klausmeyer et al. (2003) explored the ligand exchange reactions of a complex involving an azetidinone structure. This research provides insights into the reactivity and potential applications of azetidinone derivatives in chemical synthesis, which may extend to the molecule (Klausmeyer et al., 2003).
Synthesis of β-Lactam Antibiotics
Woulfe and Miller (1985) describe the synthesis of azetidinyl oxy acetic acids, which are precursors in the development of a new class of heteroatom-activated β-lactam antibiotics. This study highlights the utility of azetidinone derivatives in antibiotic synthesis, which might be relevant for the chemical structure of interest (Woulfe & Miller, 1985).
Alpha v Beta 3 Antagonists for Osteoporosis
Hutchinson et al. (2003) identified a compound with an azetidinone moiety, similar to the target molecule, as a potent and selective antagonist of the alpha(v)beta(3) receptor. This compound exhibited significant potential for the prevention and treatment of osteoporosis (Hutchinson et al., 2003).
Properties
IUPAC Name |
(6-ethoxypyridin-3-yl)-[3-(fluoromethyl)azetidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15FN2O2/c1-2-17-11-4-3-10(6-14-11)12(16)15-7-9(5-13)8-15/h3-4,6,9H,2,5,7-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOEVAKRKHFEOQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC=C(C=C1)C(=O)N2CC(C2)CF |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.